Cas no 2229508-50-1 (2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine
• CAS No: 2229508-50-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6535647
• PubChem ID: 165967004
• Update Time: 2025-11-04

2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine
• 2229508-50-1
• EN300-1804318
• 2-[1-(6-methoxypyridin-3-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C12H18N2O/c1-11(2,13)12(6-7-12)9-4-5-10(15-3)14-8-9/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： SKOCNRCGKCDKLD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine

Research Brief on 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2229508-50-1)

The compound 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2229508-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methoxypyridinyl structural motifs, has shown promising potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic pathways, providing valuable insights into its therapeutic applications.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine exhibits affinity for serotonin and dopamine receptors, suggesting its potential utility in treating conditions such as depression, anxiety, and Parkinson's disease. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier efficiently, a critical factor for CNS-targeted therapies. Furthermore, its metabolic stability and low toxicity profile make it a promising candidate for further preclinical development.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that optimizes the formation of the cyclopropyl ring, a key structural feature of the compound. This method not only improves scalability but also reduces the formation of undesirable by-products, enhancing the compound's suitability for large-scale pharmaceutical production.

In addition to its CNS applications, emerging research has explored the compound's potential in metabolic disorders. A 2024 study in Nature Chemical Biology revealed that 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine acts as an allosteric modulator of G protein-coupled receptors (GPCRs) involved in glucose metabolism. This finding opens new avenues for the development of treatments for type 2 diabetes and obesity. The study highlighted the compound's ability to enhance insulin sensitivity in animal models, with minimal off-target effects, underscoring its therapeutic promise.

Despite these promising findings, challenges remain in the clinical translation of 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution properties, its elimination half-life may require optimization to ensure sustained therapeutic effects. Ongoing research is focused on structural modifications to improve its metabolic stability without compromising its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 2-1-(6-methoxypyridin-3-yl)cyclopropylpropan-2-amine (CAS: 2229508-50-1) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its dual potential in CNS and metabolic disorders, coupled with advances in synthetic methodologies, positions it as a key player in the next generation of therapeutics. Future research will likely focus on elucidating its precise mechanisms of action and optimizing its pharmacokinetic profile to facilitate clinical development.